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Compound of Interest

Compound Name: 3-Fluoro-5-iodobenzonitrile

Cat. No.: B1302148

An In-depth Technical Guide to 3-Fluoro-5-
ilodobenzonitrile

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical
properties of 3-Fluoro-5-iodobenzonitrile, a halogenated aromatic nitrile of interest in
synthetic chemistry and drug discovery.

Physicochemical Properties

The fundamental molecular and physical characteristics of 3-Fluoro-5-iodobenzonitrile are
summarized below. This data is essential for its application in experimental design, reaction
modeling, and analytical method development.
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Property Value Reference
Molecular Formula C7HsFIN [1112113114]
Molecular Weight 247.01 g/mol [1112][31[4]
CAS Number 723294-75-5 [1][21[3]
Appearance Off-white to light brown solid [5]
Melting Point 29-30 °C [1]
Boiling Point 251 °C [1112]
Density 1.98 g/cm3 [11[2]
Flash Point 105 °C [1][2]
SMILES C1=C(C=C(C=C1F)I)C#N [2](3][6]
InChl INChl=1S/C7H3FIN/c8-6-1- (4]
5(4-10)2-7(9)3-6/h1-3H
InChiKey FCINITIJYWQFCM- (4]

UHFFFAOYSA-N

Experimental Protocols

Detailed experimental protocols for the synthesis and purification of 3-Fluoro-5-

iodobenzonitrile are crucial for its consistent and safe production in a laboratory setting.

Below is a representative synthetic and purification workflow.

Synthesis of 3-Fluoro-5-iodobenzonitrile

A plausible synthetic route to 3-Fluoro-5-iodobenzonitrile can be conceptualized through a

Sandmeyer reaction, a well-established method for the introduction of a cyano group onto an

aromatic ring.

3-Fluoro-5-iodoaniline

Diazotization
(NaNO2, HCI, 0-5 °C)

Arenediazonium Salt

Sandmeyer Reaction X .
(CuCN) 3-Fluoro-5-iodobenzonitrile
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Caption: Synthetic pathway for 3-Fluoro-5-iodobenzonitrile.
Experimental Workflow: Purification and Analysis

Following synthesis, a standard workflow for the purification and subsequent analysis to
confirm the identity and purity of the final product is necessary.
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( Crude Product from Synthesis )

Work-up
(Agueous wash, extraction)

Drying of Organic Phase
(e.g., MgSO0a4)

Solvent Removal
(Rotary Evaporation)

Purification
(Column Chromatography)
Purity Analysis
(HPLC, GC)
(Pure 3-Fluoro-5-iodobenzonitrile)

Click to download full resolution via product page

Characterization
(NMR, MS, IR)

Caption: Purification and analysis workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1.723294-75-5[3-Fluoro-5-iodobenzonitrile 98%]- Jizhi Biochemical [acmec.com.cn]
e 2. americanelements.com [americanelements.com]
e 3. chemscene.com [chemscene.com]

e 4. 3-Fluoro-5-iodobenzonitrile | C7H3FIN | CID 2758988 - PubChem
[pubchem.ncbi.nlm.nih.gov]

e 5. Cas 351003-36-6,2-Fluoro-5-iodobenzonitrile | lookchem [lookchem.com]
e 6. 1stsci.com [1lstsci.com]

 To cite this document: BenchChem. [Molecular weight and formula of 3-Fluoro-5-
iodobenzonitrile]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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